Cas no 22269-11-0 (Methyl (1R,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizine-1-carboxylate)

• Product name: Methyl (1R,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizine-1-carboxylate
• CAS No: 22269-11-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 262762
• PubChem ID: 12345304

Methyl (1R,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-1-carboxylicacid, hexahydro-, methyl ester, (1R,7aR)-
• Chysin A
• 1H-Pyrrolizine-1a-carboxylic acid, 2,3,5,6,7,7ab-hexahydro-, methyl ester (8CI)
• 1H-Pyrrolizine-1-carboxylicacid, hexahydro-, methyl ester, (1R-trans)-
• Chysine
• Chysin
• Methyl (1R,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizine-1-carboxylate
• AKOS040735297
• 22269-11-0

• Inchi： 1S/C9H15NO2/c1-12-9(11)7-4-6-10-5-2-3-8(7)10/h7-8H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： CFWZLIYRMYFCIH-HTQZYQBOSA-N
• SMILES： O(C)C([C@@H]1CCN2CCC[C@@H]21)=O

Computed Properties

• Exact Mass: 169.11
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines